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Compound of Interest

Compound Name:

(S)-3-Amino-4-(2-

bromophenyl)butanoic acid

hydrochloride

Cat. No.: B2483778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction & Scientific Context
(S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride (CAS No. 403661-76-7) is a

chiral, non-proteinogenic amino acid derivative of significant interest in medicinal chemistry and

pharmaceutical development. Its structural features—a chiral center at the β-carbon, a GABA-

like backbone, and a bromophenyl moiety—make it a versatile building block for a range of

biologically active molecules.[1]

The primary utility of this compound lies in its role as a key intermediate for synthesizing novel

pharmaceutical agents, particularly those targeting the central nervous system. It is frequently

employed in the development of GABA analogs, which are crucial for treating neurological

conditions such as epilepsy, neuropathic pain, and anxiety disorders.[1] The hydrochloride salt

form enhances the compound's stability and aqueous solubility, facilitating its use in various

synthetic protocols.[1]

Furthermore, the bromine atom on the phenyl ring serves as a valuable functional handle. It

allows for subsequent chemical modifications, such as cross-coupling reactions, enabling the

creation of diverse molecular libraries for drug discovery and lead optimization.[2][3] Given its

specialized nature and the stereospecificity required for its applications, sourcing high-purity
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material and implementing rigorous quality control are paramount to achieving reliable and

reproducible research outcomes.

Sourcing High-Purity Material: Supplier
Identification & Qualification
The success of synthetic campaigns heavily relies on the quality of starting materials. For a

chiral intermediate like (S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride,

impurities can lead to significant downstream issues, including low yields, difficult purification,

and compromised biological activity. A systematic approach to supplier selection is therefore a

critical first step.

Causality in Supplier Selection
Choosing a supplier is not merely a transactional step; it is an integral part of the experimental

design. The rationale for a stringent selection process is rooted in risk mitigation:

Chemical Purity: Impurities from the synthesis of the starting material can carry through to

the final product or interfere with catalytic reactions.

Enantiomeric Purity: The presence of the (R)-enantiomer can alter the pharmacological

profile of the final active pharmaceutical ingredient (API), potentially leading to off-target

effects or reduced efficacy.

Batch-to-Batch Consistency: A reliable supplier ensures that the material's specifications are

consistent over time, which is crucial for the longitudinal validity of research and

development projects.

Identified Suppliers
A survey of chemical suppliers indicates the availability of (S)-3-Amino-4-(2-
bromophenyl)butanoic acid hydrochloride from various sources, often catering to research

and bulk-scale needs. The following table summarizes representative suppliers for this

compound.
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Supplier CAS Number Purity Specification Notes

Sigma-Aldrich 403661-76-7

Not specified on the

product page, requires

inquiry.

A well-established

supplier with

extensive quality

documentation

available.

MySkinRecipes 403661-76-7 ≥98%

Provides information

on storage conditions

(2-8°C, inert gas).[1]

BLDpharm 403661-76-7 ≥98% (Typical)

Often provides batch-

specific COAs upon

request.

Molbase 403661-76-7
Varies by listed

supplier

A platform connecting

various suppliers,

requires individual

vetting.[4]

Macklin 403661-76-7 ≥98%

A supplier of a wide

range of research

chemicals.[5]

Note: This is not an exhaustive list and is intended for illustrative purposes. Researchers

should conduct their own due diligence.

Supplier Qualification Workflow
A self-validating system for material procurement involves more than just ordering from a

catalog. It requires a qualification process to build confidence in the material's quality before

committing to large-scale experiments.
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Supplier Qualification Workflow

Identify Potential
Suppliers

Request Certificate
of Analysis (COA)

Initial Screening

Review COA for Key Specs
(Purity, Enantiomeric Excess)

Documentation Review

Purchase Small
(Analytical) Sample

If Specs Meet
Requirements

Reject Supplier or
Request New Batch

If Specs are
Unacceptable

In-House Quality
Control (QC) Validation

Experimental Verification

Approve Supplier for
Larger Scale Purchase

If QC Passes If QC Fails
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In-House QC Protocol Flow

Received Material
(CAS: 403661-76-7)

Identity Check:
¹H NMR & Mass Spec

Step 1

Purity Check:
Reversed-Phase HPLC

Step 2
(If Identity Confirmed)

Material Quarantine/
Return to Supplier

Structure Mismatch

Enantiomeric Purity Check:
Chiral HPLC

Step 3
(If Purity >98%)

Purity <98%

Material Approved
for Use

If ee >99% ee <99%

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/the-role-of-fmoc-s-3-amino-4-2-bromophenyl-butyric-acid-in-peptide-synthesis-oi
https://www.nbinno.com/article/other-organic-chemicals/fmoc-s-3-amino-4-4-bromo-phenyl-butyric-acid-custom-peptide-synthesis-gh
https://www.molbase.com/supplier/773350-product-822569-1996440.html
https://www.chembk.com/en/p/2887241
https://www.benchchem.com/product/b2483778#where-to-purchase-high-purity-s-3-amino-4-2-bromophenyl-butanoic-acid-hydrochloride
https://www.benchchem.com/product/b2483778#where-to-purchase-high-purity-s-3-amino-4-2-bromophenyl-butanoic-acid-hydrochloride
https://www.benchchem.com/product/b2483778#where-to-purchase-high-purity-s-3-amino-4-2-bromophenyl-butanoic-acid-hydrochloride
https://www.benchchem.com/product/b2483778#where-to-purchase-high-purity-s-3-amino-4-2-bromophenyl-butanoic-acid-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2483778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2483778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

